Cas no 1823274-72-1 (4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one)

• Product Name: 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one
• CAS No: 1823274-72-1
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 4822175
• Update Time: 2025-09-27

4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one
• 7-(Trifluoromethyl)quinoline-2,4-diol
• 7-(TRIFLUOROMETHYL)-4-HYDROXYQUINOLIN-2(1H)-ONE
• 2-Hydroxy-7-(trifluoromethyl)quinolin-4(1H)-one
• 4-hydroxy-7-(trifluoromethyl)-1H-quinolin-2-one
• 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one

• Inchi： 1S/C10H6F3NO2/c11-10(12,13)5-1-2-6-7(3-5)14-9(16)4-8(6)15/h1-4H,(H2,14,15,16)
• InChI Key： FISQRWQWLJBJJA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=CC(NC=2C=1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 337
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one

Introduction to 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one (CAS No. 1823274-72-1)

4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique quinoline scaffold and functional groups. This compound, identified by the CAS number 1823274-72-1, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both hydroxyl and trifluoromethyl substituents on the quinoline ring system imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of bioactive molecules.

The quinoline core is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting pharmacological activity across various therapeutic areas. Among these, 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one stands out due to its structural complexity and functional diversity. The hydroxyl group at the 2-position and the trifluoromethyl group at the 7-position contribute to its reactivity and interaction with biological targets. This compound has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one, facilitating its exploration in drug development. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in lead optimization. Researchers have leveraged this compound as a precursor in the synthesis of novel quinoline-based drugs that target bacterial infections, cancer, and neurological disorders.

In the realm of academic research, 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one has been investigated for its antimicrobial properties. Studies have demonstrated its efficacy against resistant strains of bacteria, including those that exhibit multidrug resistance. The combination of the hydroxyl and trifluoromethyl groups appears to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This has opened up new avenues for developing antibiotics with improved spectra of activity.

The compound's potential extends beyond antimicrobial applications. Preliminary studies suggest that 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. Its structural similarity to known anti-inflammatory agents has prompted researchers to explore its therapeutic potential in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the quinoline scaffold is renowned for its role in anticancer therapy. Derivatives of quinoline have been investigated for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one has been tested in vitro against various cancer cell lines, showing promising results in inducing apoptosis and inhibiting tumor growth. The trifluoromethyl group enhances the compound's ability to penetrate the blood-brain barrier, which could be particularly beneficial in treating central nervous system tumors.

The synthesis of 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the condensation of 2-formylquinoline with a trifluoromethyl-substituted phenol under basic conditions, followed by cyclization and oxidation steps to introduce the hydroxyl group at the 2-position. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, enabling scalable production of high-purity material.

The pharmacokinetic properties of 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The trifluoromethyl group enhances lipophilicity, which can improve oral bioavailability, while also influencing metabolic stability. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 4-Hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one (CAS No. 1823274-72-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing drugs targeting infections, inflammation, and cancer. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block in medicinal chemistry.